Mesoporous materials with zeolite framework: remarkable effect of the hierarchical structure for retardation of catalyst deactivation†

Chemical Communications Pub Date: 2006-09-29 DOI: 10.1039/B612116K

Abstract

Hierarchical MFI zeolite was synthesized following a synthesis route using organicā€“inorganic hybrid surfactants; the resultant zeolite with mesoporous/microporous hierarchical structure exhibited remarkably high resistance to deactivation in catalytic activity of various reactions such as isomerization of 1,2,4-trimethylbenzene, cumene cracking, and esterification of benzyl alcohol with hexanoic acid, as compared with conventional MFI and mesoporous aluminosilicate MCM-41.

Graphical abstract: Mesoporous materials with zeolite framework: remarkable effect of the hierarchical structure for retardation of catalyst deactivation
Mesoporous materials with zeolite framework: remarkable effect of the hierarchical structure for retardation of catalyst deactivation†
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